2,2,2-Trifluoroacetyl isocyanate

• IUPAC Name: 2,2,2-trifluoroacetyl isocyanate
• InChI: InChI=1S/C3F3NO2/c4-3(5,6)2(9)7-1-8
• InChI Key: GDCXCDOQEWMQSO-UHFFFAOYSA-N
• Canonical SMILES: C(=NC(=O)C(F)(F)F)=O
• Molecular Formula: C3F3NO2
• DSSTOX Substance ID: DTXSID00369927
• Molecular Weight: 139.03 g/mol
• CAS No.: 14565-32-3

Description

2,2,2-Trifluoroacetyl isocyanate is a chemical compound with the molecular formula C3F3NO2. It is used in various chemical reactions and has several applications in the field of chemistry.

Synthesis Analysis

The synthesis of this compound involves the reaction of isocyanic acid with trifluoroacetic anhydride. This reaction results in the formation of trifluoroacetyl isocyanate and 2,2,2,2’,2’,2’-hexafluorodiacetamide.

Molecular Structure Analysis

The molecular structure of this compound has been determined in the gas-phase from electron-diffraction data supplemented by ab initio (MP2) and DFT calculations.

Chemical Reactions Analysis

Trifluoroacetyl isocyanate reacts with various compounds to form different products. For instance, it reacts with arylsulfamides to give N-trifluoroacetyl-N′ -arylsulfonylureas and 1-arylsulfonyl-1,3,5-triazine-2,4,6 (1H,3H,5H)-triones.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 139.03 g/mol. It has a topological polar surface area of 46.5 Ų and a complexity of 166. The compound has a density of 1.47g/cm3 and a boiling point of 39ºC at 760mmHg.

Scientific Research Applications

• Cycloadduct Formation and Hindered Rotation Study : Trifluoroacetyl isocyanate reacts with dimethylformamide to form a six-membered cycloadduct and exhibits interesting behavior in hindered internal rotation in amidine molecules (Arbuzov, Aganov, Zobova, & Sofronova, 1977).

• Formation of Substituted 1, 3, 5-Dioxazin-4-Ones : This chemical reacts with dimethylacetamide forming substituted 1, 3, 5-dioxazin-4-ones, which have potential applications in organic synthesis (Arbuzov et al., 1977).

• Carbon-Carbon Bond Formation : It's used in the reaction with Grignard reagent for substituting the CF3 group with various alkyl or aryl groups, expanding its utility in organic synthesis (Zhu, Le, Yan, Au, Qiu, & Kambe, 2019).

• Synthesis of β-Lactams : The compound is involved in the condensation with olefins to synthesize various β-lactams, which are significant in pharmaceutical chemistry (Barrett, Fenwick, & Betts, 1983).

• Oxidation of Isonitriles to Isocyanates : Trifluoroacetic anhydride-catalyzed oxidation of isonitriles by DMSO is facilitated by trifluoroacetyl isocyanate, indicating its role in synthetic organic chemistry (Le & Ganem, 2011).

• Reactions with Aromatic Aldazines and Unsaturated Ethers : It reacts with aromatic aldazines and unsaturated ethers to form various organic compounds, highlighting its versatility in organic synthesis (Arbuzov, Zobova, & Rubinova, 1978; Arbuzov, Zobova, & Andronova, 1974).

• Vibrational Spectra Analysis : Its Raman and infrared spectra, along with the study of conformational stability and barriers to internal rotation, provide insights into its molecular structure and behavior (Durig, Giurgis, & Krutules, 1994).

• Pyrolysis to Produce Isocyanates : It is used in the pyrolysis of certain compounds to produce isocyanates, which are crucial in various industrial applications (Tanaka, Nasu, Yamamoto, & Shibata, 1982).

Safety and Hazards

2,2,2-Trifluoroacetyl isocyanate is a hazardous chemical. It is highly flammable and harmful if swallowed. It causes skin and eye irritation and can cause respiratory tract irritation. It is recommended to wear personal protective equipment and ensure adequate ventilation when handling this chemical.

Mechanism of Action

Target of Action

Isocyanates in general are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .

Mode of Action

2,2,2-Trifluoroacetyl isocyanate, like other isocyanates, is highly reactive. It can react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .

Pharmacokinetics

Isocyanates in general are known to be rapidly absorbed and distributed in the body, metabolized, and excreted .

Result of Action

Exposure to isocyanates can cause irritation to the eyes, respiratory system, and skin, and may lead to sensitization .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is moisture sensitive . Therefore, it should be handled and stored in a dry environment. Furthermore, it is a strong irritant, and adequate ventilation and personal protective equipment are necessary when handling this compound .

Biochemical Analysis

Biochemical Properties

The nature of these interactions often involves the formation of covalent bonds, which can alter the function of the biomolecule .

Cellular Effects

Isocyanates are known to cause irritation to the eyes, respiratory system, and skin . They can also cause central nervous system depression and, at high concentrations, may lead to fatal pulmonary edema .

Molecular Mechanism

It is known that isocyanates can bind covalently to biomolecules, potentially inhibiting or activating enzymes and altering gene expression .

Temporal Effects in Laboratory Settings

It is known that isocyanates are moisture-sensitive and can degrade over time .

Metabolic Pathways

Isocyanates are known to be metabolized in the body, potentially interacting with various enzymes and cofactors .

Transport and Distribution

Isocyanates are known to be highly reactive and can bind to a variety of biomolecules, potentially affecting their localization or accumulation .

Subcellular Localization

Isocyanates are known to react with a variety of biomolecules, potentially affecting their activity or function .